1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide

• IUPAC Name: 1-methyl-N-(1,3-thiazol-2-yl)benzotriazole-5-carboxamide
• InChI: InChI=1S/C11H9N5OS/c1-16-9-3-2-7(6-8(9)14-15-16)10(17)13-11-12-4-5-18-11/h2-6H,1H3,(H,12,13,17)
• InChI Key: HWLBPHPKLQVOSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)NC3=NC=CS3)N=N1
• Molecular Formula: C11H9N5OS
• Molecular Weight: 259.29 g/mol

Description

1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide, also known as MTTBC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide exerts its biological activity through the inhibition of various enzymes and proteins, including DNA topoisomerase, protein kinase, and carbonic anhydrase. 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells through the activation of various signaling pathways, including p53, MAPK, and NF-κB.
Biochemical and Physiological Effects
1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide has been shown to exhibit both biochemical and physiological effects, including the inhibition of enzyme activity, induction of apoptosis, and modulation of cellular signaling pathways. 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide has also been shown to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for anticancer therapy.

Advantages and Limitations for Lab Experiments

1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and high selectivity towards cancer cells. However, 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide also has some limitations, including its relatively low solubility in water and limited availability in large quantities.

Future Directions

There are several future directions for 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide research, including the development of novel synthetic routes for 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide derivatives with improved solubility and biological activity. Additionally, further studies are needed to elucidate the mechanism of action of 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide and to explore its potential applications in other fields, such as nanotechnology and biotechnology.

Synthesis Methods

1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide can be synthesized through a multistep process involving the condensation of 2-aminothiazole with 2-nitrobenzaldehyde, followed by reduction of the nitro group and coupling with 5-carboxamido-1H-1,2,3-benzotriazole. The final product is obtained through the methylation of the thiazole nitrogen with methyl iodide.

Scientific Research Applications

1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide has been shown to exhibit anticancer, antiviral, and antibacterial activities. In materials science, 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide has been used as a corrosion inhibitor for metals and alloys. In environmental science, 1-methyl-N-1,3-thiazol-2-yl-1H-1,2,3-benzotriazole-5-carboxamide has been used as a fluorescent probe for detecting heavy metal ions in water.